![molecular formula C12H15FN2O2S2 B2704734 1-Ethylsulfonyl-2-[(3-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazole CAS No. 868216-69-7](/img/structure/B2704734.png)
1-Ethylsulfonyl-2-[(3-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-Ethylsulfonyl-2-[(3-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazole is a useful research compound. Its molecular formula is C12H15FN2O2S2 and its molecular weight is 302.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Activity in Agriculture
Sulfone derivatives, including compounds structurally similar to 1-Ethylsulfonyl-2-[(3-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazole, have shown significant antibacterial activities. For instance, certain sulfone derivatives have been effective against rice bacterial leaf blight caused by Xanthomonas oryzae, a pathogen affecting rice. These compounds can enhance plant resistance against bacterial diseases, making them potential candidates for agricultural applications (Shi et al., 2015).
Crystal Structure and Reactivity Studies
Studies on crystal structure and reactivity of sulfonated imidazoles, which are chemically related to the compound , provide insights into their potential applications in material science and chemistry. For example, alkali and silver salts of sulfonated imidazoles have been synthesized and analyzed, revealing details about their molecular structure and potential reactivity (Purdy et al., 2007).
Therapeutic Applications
Quaternary salt derivatives of imidazoles, including those with similar structures to this compound, have been studied for their therapeutic potential. These compounds have shown effectiveness in treating anticholinesterase intoxication, suggesting their potential in medical applications (Goff et al., 1991).
Drug Metabolism Research
In drug metabolism research, similar compounds have been used to understand the metabolic pathways of drugs. For instance, the use of microbial-based biocatalytic systems has been demonstrated to produce mammalian metabolites of certain drugs, which is crucial for drug development and understanding drug interactions (Zmijewski et al., 2006).
Ionic Liquid Applications
The compound is structurally related to imidazolium-based ionic liquids, which have been studied extensively for their applications in electrolytes, solvents, and various industrial processes. Research in this area focuses on understanding their properties like viscosity, conductivity, and intermolecular interactions, which are critical for their practical applications (Tsuzuki et al., 2010).
Properties
IUPAC Name |
1-ethylsulfonyl-2-[(3-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15FN2O2S2/c1-2-19(16,17)15-7-6-14-12(15)18-9-10-4-3-5-11(13)8-10/h3-5,8H,2,6-7,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFQOEWSKAPBHRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCN=C1SCC2=CC(=CC=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15FN2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>45.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49677134 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.